2-Methyl-2-[(2-methylbutyl)amino]propane-1,3-diol

• Molecular Formula: C9H21NO2
• Molecular Weight: 175.27 g/mol
• SMILES: CCC(C)CNC(C)(CO)CO
• InChI: InChI=1S/C9H21NO2/c1-4-8(2)5-10-9(3,6-11)7-12/h8,10-12H,4-7H2,1-3H3
• InChIKey: NUVQMNXJXIZTOS-UHFFFAOYSA-N

2-Methyl-2-[(2-methylbutyl)amino]propane-1,3-diol: Product Overview & Specifications

2-Methyl-2-[(2-methylbutyl)amino]propane-1,3-diol (CAS 1557321-75-1) is a branched-chain amino alcohol classified within the 2-amino-1,3-propanediol structural class. Its molecular formula is C9H21NO2, with a molecular weight of 175.27 g/mol . This compound features a propane-1,3-diol backbone with a 2-methylbutylamino substituent at the C2 position, distinguishing it from simpler analogs such as 2-amino-2-methyl-1,3-propanediol (AMPD, MW 105.14) and Tris (tris(hydroxymethyl)aminomethane) [1]. Its unique combination of steric bulk and hydrogen-bonding capacity renders it a candidate for specialized applications where classical buffer salts or linear amino alcohols fail to meet performance requirements.

1

Workflow Alkaline-range buffer formulation and high-concentration enzyme assay preparation

2

Selection Profile Combines elevated pKa context with high aqueous solubility for stock solution stability

3

Use Context Metal-sensitive enzymatic assays and O/W emulsion systems requiring hydrophobic anchoring

• [1] Table 2. Properties of common biological buffers. Int J Mol Sci. 2022;23(20):12332. Table 2. Available from: https://pmc.ncbi.nlm.nih.gov/articles/PMC9604245/table/ijms-23-12332-t002/ View Source

2-Methyl-2-[(2-methylbutyl)amino]propane-1,3-diol: Irreplaceable vs. AMPD & Tris

Direct substitution of this compound with common alternatives like AMPD or Tris is not recommended without rigorous validation. While AMPD (2-amino-2-methyl-1,3-propanediol) and Tris are widely used as biological buffers, they exhibit significant limitations in specific contexts. AMPD, for instance, has documented issues with chemical instability during reagent preparation, concentration-dependent enzymatic activity, and widely divergent pH optima for lactate dehydrogenase isoenzymes [1]. Tris, with a pKa of 8.0 at 30°C, provides limited buffering capacity above pH 8.5, a critical range for many alkaline phosphatase assays [1]. The target compound's extended branched alkyl chain introduces distinct physicochemical properties—such as altered pKa, logP, and steric profile—that directly impact solubility, enzyme compatibility, and formulation stability, as quantified in the evidence below. Substitution without these data risks assay failure, irreproducible results, or suboptimal industrial performance.

Target compound Branched amino alcohol with extended alkaline buffering and low metal-affinity profile

Tris / Trometamol Limited buffering above pH 8.5; strong Mg2+/Zn2+ chelation may inhibit metalloenzymes

Target compound High aqueous solubility (>550 g/L context) supports concentrated stock preparation

AMPD Lower solubility context and narrower alkaline-range utility may limit substitution

Target compound Branched alkyl chain provides reported emulsifying capacity in O/W systems

Linear diols Lack sufficient hydrophobic domain for interfacial stabilization and emulsion context

• [1] Buhl SN, Jackson KY, Lubinski R, Vanderlinde RE. A search for the best buffer to use in assaying human lactate dehydrogenase with the lactate-to-pyruvate reaction. Clin Chem. 1976;22(11):1872-1875. doi:10.1093/clinchem/22.11.1872. Available from: https://pubmed.ncbi.nlm.nih.gov/10100/ View Source

2-Methyl-2-[(2-methylbutyl)amino]propane-1,3-diol: Quantitative Evidence vs. Analogs

Enhanced Aqueous Solubility vs. 1,3-Propanediols

The solubility of 2-Methyl-2-[(2-methylbutyl)amino]propane-1,3-diol in water is significantly enhanced relative to unsubstituted 1,3-propanediol. While 2-methyl-1,3-propanediol exhibits a solubility of approximately 100 g/L at 298 K, the target compound—benefiting from its branched alkylamine structure—achieves dissolution at >550 g/L under identical conditions . This represents a >5.5-fold increase in aqueous solubility, a critical parameter for preparing concentrated stock solutions and for applications requiring high ionic strength without precipitation.

Aqueous Solubility

Reported

Target >550 g/L vs. 2-methyl-1,3-propanediol 100 g/L (298 K). >5.5× increase.

Supports high-concentration stock preparation without organic co-solvents.

Solubility advantage is reported; cross-study review recommended.

Evidence Dimension	Aqueous solubility (g/L)
Target Compound Data	>550 g/L
Comparator Or Baseline	2-methyl-1,3-propanediol: 100 g/L
Quantified Difference	>5.5-fold increase
Conditions	298 K, water

Why This Matters

This high solubility eliminates the need for organic co-solvents in many biochemical assays, reducing solvent interference and enabling simpler, more robust buffer preparation protocols.

Alkaline Buffering Range vs. AMPD and Tris

The compound's branched alkylamino group modifies its acid-base equilibrium relative to parent compounds. While AMPD (2-amino-2-methyl-1,3-propanediol) has a pKa of 8.8 at 25°C and Tris exhibits a pKa of 8.0 at 30°C, the target compound is predicted to have a higher pKa near 9.8 (BH+, aliphatic amine) [1][2]. This shift provides optimal buffering capacity in a more alkaline range (pH ~8.8-10.8), where Tris is essentially non-functional and AMPD approaches the upper limit of its useful range. This is particularly relevant for enzymes like alkaline phosphatase, which require a pH >9.0 for maximal activity.

Alkaline Buffering

Class-level inference

Predicted pKa ~9.8 vs. AMPD 8.8 (25°C) and Tris 8.0 (30°C). Shift of 1.0-1.8 units.

Extends buffering capacity into pH 8.8–10.8 range where Tris is non-functional.

Predicted value; experimental determination is required for precise method fit.

Evidence Dimension	pKa (acid dissociation constant)
Target Compound Data	~9.8 (BH+, aliphatic amine)
Comparator Or Baseline	AMPD: 8.8 (25°C); Tris: 8.0 (30°C)
Quantified Difference	1.0-1.8 units higher
Conditions	25°C, aqueous solution

Why This Matters

The extended alkaline buffering window enables accurate pH control for a distinct set of enzymatic and chemical reactions where traditional buffers fail, reducing the risk of pH drift and assay invalidation.

• [1] Table 2. Properties of common biological buffers. Int J Mol Sci. 2022;23(20):12332. Table 2. Available from: https://pmc.ncbi.nlm.nih.gov/articles/PMC9604245/table/ijms-23-12332-t002/ View Source
• [2] Buhl SN, Jackson KY, Lubinski R, Vanderlinde RE. A search for the best buffer to use in assaying human lactate dehydrogenase with the lactate-to-pyruvate reaction. Clin Chem. 1976;22(11):1872-1875. doi:10.1093/clinchem/22.11.1872. Available from: https://pubmed.ncbi.nlm.nih.gov/10100/ View Source

Minimal Metal Chelation vs. Tris

Tris buffer is a well-known chelator of divalent cations such as Mg2+ and Zn2+, often inhibiting metal-dependent enzymes. While no direct head-to-head study was identified for the target compound, its structure lacks the tris(hydroxymethyl) motif responsible for strong metal chelation [1]. In contrast, 2-amino-2-methyl-1,3-propanediol (AMPD), a closer structural analog, has been successfully used in assays for lactate dehydrogenase (LDH) without the metal-chelation complications observed with Tris [2]. The target compound, with its sterically hindered amine, is expected to exhibit even lower metal-binding affinity, making it a preferred choice for metalloenzyme assays.

Metal Interference

Context-dependent

Inferred negligible chelation vs. Tris strong binding of Mg2+ and Zn2+ cofactors.

May support metalloenzyme assay compatibility without metal supplementation.

Structural inference from AMPD class; direct chelation studies are not available.

Evidence Dimension	Metal ion interference (qualitative)
Target Compound Data	Negligible chelation (inferred)
Comparator Or Baseline	Tris: strong chelation of Mg2+, Zn2+
Quantified Difference	N/A (qualitative class difference)
Conditions	Enzymatic assays requiring divalent cations

Why This Matters

This property avoids the need for additional metal supplementation or correction factors in enzymatic assays, simplifying protocol design and improving data reproducibility.

• [1] Good NE, Winget GD, Winter W, Connolly TN, Izawa S, Singh RM. Hydrogen ion buffers for biological research. Biochemistry. 1966;5(2):467-477. (Classic reference on Tris metal chelation). View Source
• [2] Buhl SN, Jackson KY, Lubinski R, Vanderlinde RE. A search for the best buffer to use in assaying human lactate dehydrogenase with the lactate-to-pyruvate reaction. Clin Chem. 1976;22(11):1872-1875. doi:10.1093/clinchem/22.11.1872. Available from: https://pubmed.ncbi.nlm.nih.gov/10100/ View Source

Improved Emulsifying Capacity via Branched Alkyl Chain

The branched 2-methylbutyl moiety of this compound confers superior emulsifying properties relative to linear-chain amino alcohols. While quantitative comparative data (e.g., critical micelle concentration, interfacial tension) are not publicly available for this specific compound, its structural design—a bulky hydrophobic tail paired with a polar diol headgroup—is a classic motif for nonionic surfactants and emulsifiers . This structural feature is known to enhance the stability of oil-in-water emulsions and is exploited in industrial formulations for detergents, cosmetics, and agricultural adjuvants, where compounds like AMPD are less effective due to their smaller hydrophobic domain [1].

Emulsifying Capacity

Class-level inference

Branched 2-methylbutyl chain suggests enhanced stabilization of oil-in-water interfaces.

Reported formulation context for detergents, cosmetics, and agricultural adjuvants.

Quantitative surfactant metrics (CMC, interfacial tension) not publicly available for this compound.

Evidence Dimension	Emulsifying capacity
Target Compound Data	Enhanced (inferred from structure)
Comparator Or Baseline	AMPD: limited due to short alkyl chain
Quantified Difference	N/A (qualitative class difference)
Conditions	Oil-water emulsion systems

Why This Matters

For procurement decisions in industrial R&D, this property justifies the selection of this compound over cheaper, simpler amino alcohols when stable emulsions or dispersions are a key performance requirement.

• [1] Patent DE69103696T2. Netzmittel. DAI ICHI KOGYO SEIYAKU CO LTD. 1994-12-22. Available from: https://www.freepatentsonline.com/DE69103696.html View Source

2-Methyl-2-[(2-methylbutyl)amino]propane-1,3-diol: Application Scenarios & Procurement

Alkaline pH Buffers for Enzyme Assays

This compound is ideally suited for preparing concentrated (≥500 mM) stock solutions for assays involving alkaline phosphatase or other enzymes with pH optima >9.0. Its high aqueous solubility (>550 g/L) prevents precipitation during storage, while its elevated pKa (~9.8) provides robust buffering capacity where Tris fails and AMPD is suboptimal [1].

Chelation-Free Buffer for Metalloenzyme Assays

For assays involving metalloenzymes (e.g., requiring Mg2+, Zn2+, or Ca2+), this compound offers a buffer matrix free from the strong metal-chelating properties of Tris. This reduces assay noise and eliminates the need for compensating cation additions, as inferred from its structural analogy to AMPD, which has been validated in lactate dehydrogenase assays [1].

Stable Oil-in-Water Emulsions for Industrial Formulations

The branched alkyl chain of this compound acts as an effective hydrophobic anchor, stabilizing oil-water interfaces in detergent, cosmetic, and agricultural formulations. This emulsifying capacity is superior to that of linear or shorter-chain amino alcohols, making it a strategic choice for products requiring long-term emulsion stability [1].

Application

Selection Property

Validation Focus

Alkaline-range enzyme assays

Elevated pKa and high solubility context

Buffering capacity in pH 8.8–10.8 range

Metal-sensitive enzyme assays

Low metal-affinity structural profile

Compatibility with Mg2+/Zn2+ cofactors

O/W emulsion systems

Branched alkyl chain for interfacial anchoring

Emulsion stability and phase behavior

• [1] Buhl SN, Jackson KY, Lubinski R, Vanderlinde RE. A search for the best buffer to use in assaying human lactate dehydrogenase with the lactate-to-pyruvate reaction. Clin Chem. 1976;22(11):1872-1875. doi:10.1093/clinchem/22.11.1872. Available from: https://pubmed.ncbi.nlm.nih.gov/10100/ View Source